Cas no 365542-85-4 (2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid)

2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid structure
365542-85-4 structure
Product Name:2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
CAS No:365542-85-4
MF:C14H11BrO3S
MW:339.204342126846
MDL:MFCD12546773
CID:1475047
PubChem ID:46735373
Update Time:2025-04-20

2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
    • 2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-6-methoxybenzoic acid
    • Benzoic a<wbr>
    • LogP
    • 2-[2-(5-BROMO-THIOPHEN-2-YL)-VINYL]-6-METHOXY-BENZOIC ACID
    • AKOS025211680
    • MFCD12546773
    • 365542-85-4
    • (E)-2-(2-(5-Bromothiophen-2-yl)vinyl)-6-methoxybenzoic acid
    • 2-[(E)-2-(5-bromothiophen-2-yl)ethenyl]-6-methoxybenzoic acid
    • MDL: MFCD12546773
    • Inchi: 1S/C14H11BrO3S/c1-18-11-4-2-3-9(13(11)14(16)17)5-6-10-7-8-12(15)19-10/h2-8H,1H3,(H,16,17)/b6-5+
    • InChI Key: SYFWYIKNPGCAEI-AATRIKPKSA-N
    • SMILES: BrC1=CC=C(/C=C/C2C=CC=C(C=2C(=O)O)OC)S1

Computed Properties

  • Exact Mass: 337.96123
  • Monoisotopic Mass: 337.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8A^2
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.579
  • Boiling Point: 474.72°C at 760 mmHg
  • Flash Point: 240.902°C
  • Refractive Index: 1.703
  • PSA: 46.53

2-[(E)-2-(5-bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465442-100 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
100mg
€189.00 2023-04-21
abcr
AB465442-250 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
250mg
€329.00 2023-04-21
abcr
AB465442-500 mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
500mg
€439.00 2023-04-21
Matrix Scientific
200111-0.250g
2-[(E)-2-(5-Bromo-2-thienyl)vinyl]-6-methoxy-benzoic acid
365542-85-4
0.250g
$660.00 2023-09-10
abcr
AB465442-100mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
100mg
€189.00 2024-08-03
abcr
AB465442-250mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
250mg
€329.00 2024-08-03
abcr
AB465442-500mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid; .
365542-85-4
500mg
€439.00 2024-08-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_1411227-100mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid
365542-85-4 nan
100mg
¥3127.00 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
A01_1411227-250mg
2-[2-(5-Bromo-thiophen-2-yl)-vinyl]-6-methoxy-benzoic acid
365542-85-4 nan
250mg
¥3832.00 2025-04-15
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